Cas no 666711-17-7 (4-Bromo-N,N-bis(4-butoxyphenyl)aniline)

• Product Name: 4-Bromo-N,N-bis(4-butoxyphenyl)aniline
• CAS No: 666711-17-7
• MF: C₂₆H₃₀BrNO₂
• MW: 468.425906658173
• CID: 1036114
• PubChem ID: 53438256
• Update Time: 2025-05-20

4-Bromo-N,N-bis(4-butoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,N-bis(4-butoxyphenyl)aniline
• 4-Bromo-N,N-bis(4-butoxyphenyl)-aniline
• 4-bromo-N,N-bis(4-butoxyphenyl)-Benzenamine
• AK113936
• KB-240940
• N,N-bis(4-butoxyphenyl)-N-(4-bromophenyl)-amine
• X4479
• DTXSID60701223
• N-(4-BROMOPHENYL)-4-BUTOXY-N-(4-BUTOXYPHENYL)ANILINE
• E84194
• 666711-17-7
• DB-125564
• BS-53421

• MDL： MFCD18072878
• Inchi： 1S/C26H30BrNO2/c1-3-5-19-29-25-15-11-23(12-16-25)28(22-9-7-21(27)8-10-22)24-13-17-26(18-14-24)30-20-6-4-2/h7-18H,3-6,19-20H2,1-2H3
• InChI Key： FGVGUBFOFAQQPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC(=CC=1)OCCCC)C1C=CC(=CC=1)OCCCC

Computed Properties

• Exact Mass: 467.1461
• Monoisotopic Mass: 467.14599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 1.22
• PSA: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Bromo-N,N-bis(4-butoxyphenyl)aniline

4-Bromo-N,N-bis(4-butoxyphenyl)aniline (CAS No. 666711-17-7)

4-Bromo-N,N-bis(4-butoxyphenyl)aniline, also known by its CAS registry number 666711-17-7, is a versatile organic compound with significant applications in the fields of materials science, pharmaceuticals, and advanced chemical synthesis. This compound is characterized by its unique molecular structure, which combines a bromine atom at the para position of an aniline moiety with two bulky 4-butoxyphenyl groups attached to the nitrogen atom. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 4-Bromo-N,N-bis(4-butoxyphenyl)aniline typically involves multi-step processes, often starting from aniline derivatives and proceeding through nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the carbon-nitrogen bonds required for this compound's formation.

In terms of physical properties, 4-Bromo-N,N-bis(4-butoxyphenyl)aniline exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate, which makes it suitable for various solution-based chemical transformations. The compound's UV-Vis absorption spectrum reveals strong electronic transitions, indicating its potential use in optoelectronic materials. Recent studies have explored its application as a precursor for light-emitting polymers, where its extended conjugation system contributes to enhanced fluorescence properties.

The steric bulk introduced by the two 4-butoxyphenyl groups plays a crucial role in modulating the reactivity of the bromine atom. This makes 4-Bromo-N,N-bis(4-butoxyphenyl)aniline an excellent substrate for nucleophilic aromatic substitution reactions, particularly under mild conditions. Such reactions are pivotal in the construction of biologically active molecules and advanced materials. For example, researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, demonstrating its potential in drug discovery.

In addition to its synthetic applications, 4-Bromo-N,N-bis(4-butoxyphenyl)aniline has been studied for its environmental fate and toxicity. Recent eco-toxicological assessments indicate that while the compound exhibits moderate toxicity to aquatic organisms, its degradation pathways under aerobic conditions are efficient, suggesting low persistence in natural environments. This information is critical for ensuring safe handling and disposal practices within industrial settings.

The versatility of 4-Bromo-N,N-bis(4-butoxyphenyl)aniline continues to drive innovative research across multiple disciplines. Its role as a platform molecule for constructing complex architectures highlights its importance in modern organic chemistry. As new applications emerge, particularly in the realms of green chemistry and sustainable materials development, this compound is poised to remain a key player in advancing scientific and technological frontiers.